1-(2,5-difluorobenzyl)-4-ethylpiperazine

• IUPAC Name: 1-[(2,5-difluorophenyl)methyl]-4-ethylpiperazine
• InChI: InChI=1S/C13H18F2N2/c1-2-16-5-7-17(8-6-16)10-11-9-12(14)3-4-13(11)15/h3-4,9H,2,5-8,10H2,1H3
• InChI Key: VWWCECDNWVTSQS-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)CC2=C(C=CC(=C2)F)F
• Molecular Formula: C13H18F2N2
• Molecular Weight: 240.29 g/mol

Description

1-(2,5-difluorobenzyl)-4-ethylpiperazine, commonly known as DFEBP, is a chemical compound that has garnered significant attention in scientific research. This compound belongs to the class of piperazine derivatives and is synthesized using specific methods. DFEBP has been studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience.

Mechanism of Action

DFEBP acts on specific neurotransmitter receptors in the brain, including the 5-HT1A receptor and the α2-adrenoceptor. DFEBP has been shown to have agonist activity at the 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress. DFEBP has also been shown to have antagonist activity at the α2-adrenoceptor, which is involved in the regulation of blood pressure and heart rate.
Biochemical and Physiological Effects:
DFEBP has been shown to have various biochemical and physiological effects in preclinical studies. In animal models, DFEBP has been shown to reduce anxiety-like behavior and improve cognitive function. DFEBP has also been shown to have antitumor activity in various cancer cell lines. In addition, DFEBP has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

DFEBP has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized and purified. DFEBP is also selective for specific neurotransmitter receptors, which can be advantageous for studying their function. However, DFEBP has some limitations for use in lab experiments. It has low water solubility, which can make it difficult to administer in vivo. DFEBP also has limited bioavailability, which can affect its efficacy in preclinical studies.

Future Directions

DFEBP has several potential future directions for scientific research. In medicinal chemistry, DFEBP could be further investigated for its potential as a therapeutic agent for various diseases. In pharmacology, DFEBP could be studied for its potential as a drug candidate for the treatment of anxiety and depression. In neuroscience, DFEBP could be used as a tool for studying the function of specific neurotransmitter receptors. DFEBP could also be modified to improve its water solubility and bioavailability for use in preclinical studies.

Synthesis Methods

DFEBP is synthesized using a specific method that involves the reaction of 1-(2,5-difluorobenzyl) piperazine with ethyl bromide. The reaction takes place under specific conditions, including the use of a solvent, temperature, and pH. The resulting product is a white crystalline powder that is purified using various techniques, including recrystallization and column chromatography.

Scientific Research Applications

DFEBP has been studied for its potential applications in various fields of scientific research. In medicinal chemistry, DFEBP has been investigated for its potential as a therapeutic agent for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In pharmacology, DFEBP has been studied for its potential as a drug candidate for the treatment of anxiety and depression. In neuroscience, DFEBP has been investigated for its potential as a tool for studying the function of specific neurotransmitter receptors.